molecular formula C4H6N2 B8628806 Dihydropyridazine CAS No. 63863-32-1

Dihydropyridazine

Cat. No.: B8628806
CAS No.: 63863-32-1
M. Wt: 82.10 g/mol
InChI Key: BKWQKVJYXODDAC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Dihydropyridazine is a useful research compound. Its molecular formula is C4H6N2 and its molecular weight is 82.10 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Medicinal Applications

1.1 Anticancer Activity

Dihydropyridazine derivatives have shown promising results as anticancer agents. For instance, this compound-4-carboxamide has been identified as a novel MET kinase inhibitor, demonstrating efficacy in inhibiting cancer cell proliferation in vitro and in vivo studies . The structure-activity relationship (SAR) studies indicate that modifications to the this compound scaffold can enhance its potency against various cancer types.

1.2 Neuroprotective Properties

Research has highlighted the neuroprotective abilities of this compound compounds. For example, certain derivatives have been linked to improved cognitive function and reduced neuronal apoptosis in models of neurodegenerative diseases . The mechanism is believed to involve modulation of neurotransmitter systems and reduction of oxidative stress.

1.3 Anti-inflammatory Effects

This compound derivatives have also been explored for their anti-inflammatory properties. Studies indicate that these compounds can inhibit pro-inflammatory cytokines and enzymes, suggesting their potential use in treating inflammatory diseases .

Synthetic Advances

The synthesis of this compound derivatives has evolved significantly, with recent advancements focusing on one-pot reactions that streamline the production process. A notable method involves the catalytic synthesis of polycyclic 4,5-dihydropyridazine-3(2H)-ones from alkenes without the need for complex catalysts . This approach not only enhances yield but also reduces environmental impact.

Case Studies and Research Findings

Study Compound Application Findings
This compound-4-carboxamideAnticancerInhibits MET kinase; effective against cancer cell lines
Various this compound derivativesNeuroprotectionReduces neuronal apoptosis; improves cognitive function
This compound analogsAnti-inflammatoryInhibits cytokine production; potential treatment for inflammatory diseases

Properties

CAS No.

63863-32-1

Molecular Formula

C4H6N2

Molecular Weight

82.10 g/mol

IUPAC Name

1,2-dihydropyridazine

InChI

InChI=1S/C4H6N2/c1-2-4-6-5-3-1/h1-6H

InChI Key

BKWQKVJYXODDAC-UHFFFAOYSA-N

Canonical SMILES

C1=CNNC=C1

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.